Cas no 53982-38-0 (Benzene, 1-ethoxy-4-[1-[4-(1-methylethyl)phenyl]-2-nitrobutyl]-)

• Product Name: Benzene, 1-ethoxy-4-[1-[4-(1-methylethyl)phenyl]-2-nitrobutyl]-
• CAS No: 53982-38-0
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 1586364
• Update Time: 2024-09-11

Benzene, 1-ethoxy-4-[1-[4-(1-methylethyl)phenyl]-2-nitrobutyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-4-[1-[4-(1-methylethyl)phenyl]-2-nitrobutyl]-

• Inchi： 1S/C21H27NO3/c1-5-20(22(23)24)21(17-9-7-16(8-10-17)15(3)4)18-11-13-19(14-12-18)25-6-2/h7-15,20-21H,5-6H2,1-4H3
• InChI Key： XILZASCGYNQZAM-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(C(C2=CC=C(C(C)C)C=C2)C([N+]([O-])=O)CC)C=C1

Computed Properties

• Exact Mass: 341.19921

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 467.6±45.0 °C(Predicted)
• PSA: 52.37
• pka: 7.66±0.19(Predicted)